Cas no 1512290-54-8 (5-Chloropentanethioamide)

• Product Name: 5-Chloropentanethioamide
• CAS No: 1512290-54-8
• MF: C₅H₁₀ClNS
• MW: 151.657598972321
• CID: 5739551
• PubChem ID: 82667985
• Update Time: 2025-10-31

5-Chloropentanethioamide Chemical and Physical Properties

Names and Identifiers

• EN300-1599577
• 1512290-54-8
• 5-CHLOROPENTANETHIOAMIDE
• Pentanethioamide, 5-chloro-
• 5-Chloropentanethioamide

• Inchi： 1S/C5H10ClNS/c6-4-2-1-3-5(7)8/h1-4H2,(H2,7,8)
• InChI Key： OEBFWPZZAJWGFO-UHFFFAOYSA-N
• SMILES： C(N)(=S)CCCCCl

Computed Properties

• Exact Mass: 151.0222482g/mol
• Monoisotopic Mass: 151.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Boiling Point: 246.4±42.0 °C(Predicted)
• pka: 13.19±0.29(Predicted)

Additional information on 5-Chloropentanethioamide

5-Chloropentanethioamide (CAS No. 1512290-54-8): An Overview of Its Properties, Applications, and Recent Research

5-Chloropentanethioamide (CAS No. 1512290-54-8) is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including pharmaceuticals and materials science. This comprehensive overview aims to provide a detailed understanding of the compound, its synthesis, properties, and the latest research findings.

Chemical Structure and Synthesis: 5-Chloropentanethioamide is a thioamide derivative with a chlorine atom attached to the pentane chain. The chemical formula is C₅H₁₀ClNS, and it can be synthesized through several methods. One common approach involves the reaction of 5-chloropentanenitrile with hydrogen sulfide (H₂S) followed by hydrolysis. This method yields a high-purity product with good yield and selectivity. The synthesis process can be further optimized by varying reaction conditions such as temperature, pressure, and catalysts.

Physical and Chemical Properties: 5-Chloropentanethioamide is a colorless to pale yellow liquid with a characteristic odor. It has a molecular weight of 143.67 g/mol and a melting point of -30°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. Its thioamide functional group imparts unique reactivity, making it useful in various chemical reactions and transformations.

Spectroscopic Analysis: Advanced spectroscopic techniques have been employed to characterize the structure of 5-Chloropentanethioamide. Infrared (IR) spectroscopy shows characteristic peaks at 3300 cm^-1 (N-H stretch), 2500 cm^-1 (C=S stretch), and 760 cm^-1 (C-Cl stretch). Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, with distinct signals for the hydrogen atoms in the pentane chain and the thioamide group. Mass spectrometry (MS) confirms the molecular weight and helps identify any impurities or side products.

Biological Activity and Applications: Recent studies have explored the biological activity of 5-Chloropentanethioamide. It has shown potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a candidate for drug development. For instance, research published in the Journal of Medicinal Chemistry reported that 5-Chloropentanethioamide exhibits selective inhibition of acetylcholinesterase (AChE), an enzyme implicated in neurodegenerative diseases such as Alzheimer's disease. This finding opens up new avenues for developing therapeutic agents targeting AChE.

Toxicology and Safety Considerations: Understanding the toxicological profile of 5-Chloropentanethioamide is crucial for its safe handling and application. Preliminary studies indicate that it has low acute toxicity when administered orally or intraperitoneally in animal models. However, long-term exposure studies are still needed to assess potential chronic effects. Proper safety measures should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves and goggles.

Environmental Impact: The environmental impact of 5-Chloropentanethioamide is another important consideration. While it is not classified as a hazardous substance under current regulations, its biodegradability and potential effects on aquatic life should be evaluated. Studies have shown that it can be effectively degraded by microbial processes under aerobic conditions, reducing its environmental persistence.

FUTURE DIRECTIONS AND RESEARCH TRENDS: The future of research on 5-Chloropentanethioamide looks promising. Ongoing studies are focusing on optimizing its pharmacological properties for therapeutic applications, particularly in neurodegenerative diseases. Additionally, there is growing interest in exploring its use as a building block for synthesizing more complex molecules with enhanced biological activity. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance our understanding of this compound.

In conclusion, 5-Chloropentanethioamide (CAS No. 1512290-54-8) is a versatile chemical compound with unique properties that make it valuable for various applications in pharmaceuticals and materials science. Its potential as an enzyme inhibitor and its favorable toxicological profile make it an attractive candidate for further research and development. As new studies continue to emerge, we can expect to see more innovative uses for this compound in the coming years.